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Compound of Interest

Compound Name: 2-Aminooctanoic acid

Cat. No.: B556792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-aminooctanoic
acid in various organic solvents. Understanding the solubility of this non-proteinogenic amino

acid is critical for its application in pharmaceutical development, peptide synthesis, and other

areas of chemical research. This document compiles available quantitative data, details

experimental methodologies for solubility determination, and presents a logical framework for

solvent selection.

Quantitative Solubility Data
The solubility of 2-aminooctanoic acid is significantly influenced by the nature of the solvent,

particularly its polarity and hydrogen bonding capacity. As a zwitterionic compound, 2-
aminooctanoic acid exhibits higher solubility in polar protic solvents compared to nonpolar or

aprotic polar solvents.

Aqueous and Alcoholic Solvents
The following table summarizes the molar solubility of DL-2-aminooctanoic acid in water and

various pure alcoholic solvents at 25°C, as determined by gravimetric analysis.
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Solvent Molar Solubility (mol/L)

Water 0.119

Methanol 0.0025

Ethanol 0.0012

n-Propanol 0.0008

Isopropanol 0.0006

tert-Butanol 0.0005

Data extracted from the Ph.D. thesis "The Solubility of Amino Acids in Various Solvent

Systems" by Thomas E. Needham, Jr., University of Rhode Island, 1970.[1][2]

Other Organic Solvents
Quantitative solubility data for 2-aminooctanoic acid in a broad range of other organic

solvents is limited in publicly available literature. However, the following data points and

qualitative descriptions have been reported:

Solvent Solubility Conditions Reference

Dimethyl Sulfoxide

(DMSO)

16.67 mg/mL (approx.

0.105 M)

Ultrasonic and

warming, pH adjusted

to 2 with 1 M HCl,

heated to 60°C

[3]

Dimethyl Sulfoxide

(DMSO)

1.59 mg/mL (approx.

0.01 M)

Sonication

recommended
[4]

Acetic Acid Slightly Soluble Not specified [5]

Nonpolar Solvents

(e.g., hydrocarbons)
Insoluble

General observation

for amino acids
[3]

Experimental Protocols for Solubility Determination
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The accurate determination of solubility is fundamental to understanding the physicochemical

properties of a compound. The primary method cited for generating the quantitative data for 2-
aminooctanoic acid in alcoholic solvents is the gravimetric method.

Gravimetric Method
This classical and reliable method involves the preparation of a saturated solution, followed by

the evaporation of the solvent and weighing of the remaining solute.

Materials:

2-Aminooctanoic acid

Solvent of interest

Constant temperature bath with a rotating apparatus

Analytical balance

Drying oven

Filtration apparatus (e.g., syringe filters)

Volumetric flasks and pipettes

Procedure:

Equilibration: An excess amount of 2-aminooctanoic acid is added to a known volume of

the solvent in a sealed container. The container is then placed in a constant temperature

bath and agitated using a rotating apparatus for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand at the constant temperature to allow

the undissolved solid to settle.

Sample Withdrawal: A known volume of the supernatant (the clear, saturated solution) is

carefully withdrawn using a pipette, ensuring no solid particles are transferred. Filtration

through a solvent-compatible filter may be necessary.
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Solvent Evaporation: The withdrawn sample is placed in a pre-weighed container, and the

solvent is removed by evaporation. This can be achieved through gentle heating, use of a

rotary evaporator, or in a drying oven at a temperature below the decomposition point of the

amino acid.

Drying and Weighing: The container with the solid residue is dried to a constant weight in a

drying oven.

Calculation: The solubility is calculated from the mass of the dried solute and the volume of

the withdrawn saturated solution.

Solvent Selection Workflow
The selection of an appropriate solvent for 2-aminooctanoic acid is a critical step in various

applications, from reaction chemistry to formulation development. The following diagram

illustrates a logical workflow for this process.
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Define Application Requirements
(e.g., reaction, purification, formulation)

Consult Solubility Data Table

High Solubility Required?

Consider Polar Protic Solvents
(Water, Alcohols)

Yes

Low Solubility / Insoluble?

No

Consider DMSO (with co-solvents/additives if needed)

Perform Experimental Solubility Screening

Consider Nonpolar or Aprotic Solvents
(Hydrocarbons, Ethers)

Yes

Uncertain

Optimize Conditions
(Temperature, pH, Co-solvents)

Select Final Solvent System

Click to download full resolution via product page

Solvent selection workflow for 2-aminooctanoic acid.
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Discussion and Conclusion
The solubility profile of 2-aminooctanoic acid is characteristic of alpha-amino acids, with a

clear preference for polar, protic solvents. The presence of the amino and carboxylic acid

groups allows for strong interactions with solvents capable of hydrogen bonding. The octyl side

chain, however, introduces a significant hydrophobic character, which limits its solubility in

water compared to smaller amino acids like glycine or alanine.

In organic solvents, the solubility decreases as the polarity of the alcohol decreases (from

methanol to tert-butanol). This trend highlights the importance of the solvent's ability to solvate

the charged zwitterionic form of the amino acid. In less polar, aprotic solvents, the energy

required to break the strong intermolecular forces in the crystalline amino acid is not sufficiently

compensated by solute-solvent interactions, leading to very low solubility.

For applications requiring higher concentrations of 2-aminooctanoic acid in an organic

medium, dimethyl sulfoxide (DMSO) presents a viable option, although heating and pH

adjustment may be necessary to achieve significant solubility. The use of co-solvents or

additives that can disrupt the crystal lattice of the amino acid or interact favorably with its

functional groups may also enhance solubility in otherwise poor solvents.

Researchers and drug development professionals should carefully consider the specific

requirements of their application when selecting a solvent for 2-aminooctanoic acid. The data

and methodologies presented in this guide provide a foundational understanding to inform

these critical decisions. Further experimental investigation is recommended to determine the

precise solubility under the specific conditions of a given process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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